Cas no 38608-06-9 (4-Chloro-5-methoxybenzene-1,2-diamine)

• Product Name: 4-Chloro-5-methoxybenzene-1,2-diamine
• CAS No: 38608-06-9
• MF: C₇H₉ClN₂O
• MW: 172.61216044426
• MDL: MFCD19982792
• CID: 1071662
• PubChem ID: 22477896
• Update Time: 2025-07-20

4-Chloro-5-methoxybenzene-1,2-diamine Chemical and Physical Properties

Names and Identifiers

• 4-Chloro-5-methoxybenzene-1,2-diamine
• 4-Chlor-1,2-diamino-5-methoxy-benzol
• 4-Chlor-1.2-diamino-5-methoxy-benzol
• 4-chloro-5-methoxy-benzene-1,2-diamine
• 5-chloro-4-methoxy-o-phenylenediamine
• chloromethoxybenzenediamine
• RP10580
• SureCN5951825
• HF-0730
• J-515060
• DTXSID60625975
• SCHEMBL5951825
• AKOS015991472
• G10482
• 38608-06-9
• MFCD19982792

• MDL： MFCD19982792
• Inchi： 1S/C7H9ClN2O/c1-11-7-3-6(10)5(9)2-4(7)8/h2-3H,9-10H2,1H3
• InChI Key： NYNSGFOMPNKBGG-UHFFFAOYSA-N
• SMILES： ClC1=CC(=C(C=C1OC)N)N

Computed Properties

• Exact Mass: 172.0403406g/mol
• Monoisotopic Mass: 172.0403406g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 11
• Rotatable Bond Count: 1
• Complexity: 134
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1.2
• Topological Polar Surface Area: 61.3Ų

Experimental Properties

• Density: 1.3±0.1 g/cm3
• Boiling Point: 342.6±37.0 °C at 760 mmHg
• Flash Point: 161.0±26.5 °C
• Vapor Pressure: 0.0±0.8 mmHg at 25°C

4-Chloro-5-methoxybenzene-1,2-diamine Security Information

• Signal Word：warning
• Hazard Statement： H303+H313+H333
• Warning Statement： P264+P280+P305+P351+P338+P337+P313
• Safety Instruction： H303+H313+H333
• HazardClass：IRRITANT
• Storage Condition：storage at -4℃ (1-2weeks), longer storage period at -20℃ (1-2years)

Additional information on 4-Chloro-5-methoxybenzene-1,2-diamine

Introduction to 4-Chloro-5-methoxybenzene-1,2-diamine (CAS No. 38608-06-9)

4-Chloro-5-methoxybenzene-1,2-diamine, identified by the Chemical Abstracts Service Number (CAS No.) 38608-06-9, is a significant intermediate in the field of organic synthesis and pharmaceutical chemistry. This compound belongs to the class of aromatic amines, characterized by its chloro and methoxy substituents on a benzene ring, which are flanked by two amino groups in the 1,2-diamino configuration. The structural features of 4-Chloro-5-methoxybenzene-1,2-diamine make it a versatile building block for the synthesis of various biologically active molecules, including potential therapeutic agents.

The presence of both electron-withdrawing and electron-donating groups on the benzene ring imparts unique reactivity to 4-Chloro-5-methoxybenzene-1,2-diamine. The chloro group enhances electrophilic aromatic substitution reactions, while the methoxy group stabilizes the ring through resonance. The two amino groups provide nucleophilic centers, enabling further functionalization through condensation reactions or as precursors for heterocyclic compound synthesis. These properties have made 4-Chloro-5-methoxybenzene-1,2-diamine a valuable reagent in medicinal chemistry and material science.

In recent years, researchers have been exploring the pharmacological potential of derivatives of 4-Chloro-5-methoxybenzene-1,2-diamine. The structural motif is reminiscent of several known bioactive compounds that exhibit antimicrobial, antiviral, and anticancer properties. For instance, modifications at the chloro and methoxy positions have been investigated for their impact on biological activity. Studies have shown that subtle changes in these substituents can significantly alter the binding affinity to target enzymes or receptors.

One notable area of research involves the use of 4-Chloro-5-methoxybenzene-1,2-diamine in the synthesis of kinase inhibitors. Kinases are enzymes that play a crucial role in cell signaling pathways and are often implicated in diseases such as cancer. By designing analogs of 4-Chloro-5-methoxybenzene-1,2-diamine with specific substitutions, researchers aim to develop selective kinase inhibitors that can modulate these pathways effectively. Preliminary studies have demonstrated promising results in vitro, suggesting that such derivatives may serve as lead compounds for further development.

The versatility of 4-Chloro-5-methoxybenzene-1,2-diamine also extends to its role in material science. Its ability to participate in polymerization reactions makes it a candidate for developing novel materials with tailored properties. For example, incorporating this compound into polymeric matrices can enhance thermal stability or mechanical strength. Additionally, its aromatic structure allows for interactions with other functional groups, enabling the creation of complex materials with specific applications.

From a synthetic chemistry perspective, 4-Chloro-5-methoxybenzene-1,2-diamine serves as a key intermediate in multi-step syntheses. The availability of this compound facilitates rapid access to structurally diverse derivatives through methods such as nucleophilic aromatic substitution or cross-coupling reactions. Advanced techniques like flow chemistry have further streamlined its utilization by allowing controlled reaction conditions and improved scalability.

The growing interest in sustainable chemistry has also influenced the use of 4-Chloro-5-methoxybenzene-1,2-diamine. Researchers are increasingly focusing on green chemistry principles to minimize waste and energy consumption during synthesis. This includes exploring catalytic methods that reduce reliance on harsh reagents or solvents. Such efforts align with global initiatives to promote environmentally responsible chemical manufacturing.

In conclusion,4-Chloro-5-methoxybenzene-1,2-diamine (CAS No. 38608-06-9) is a multifaceted compound with broad applications in pharmaceuticals and materials science. Its unique structural features enable diverse chemical transformations and biological activities, making it a cornerstone in synthetic chemistry research. As scientific understanding advances，the potential uses for this compound are likely to expand，driven by innovative methodologies and interdisciplinary collaborations.